Cas no 898412-09-4 (2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide)

• Product name: 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide
• CAS No: 898412-09-4
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 5483305

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-(2-methoxyethyl)acetamide
• 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide

• Inchi： 1S/C18H24N2O5/c1-3-24-12-10-20-9-7-14-15(18(20)22)5-4-6-16(14)25-13-17(21)19-8-11-23-2/h4-7,9H,3,8,10-13H2,1-2H3,(H,19,21)
• InChI Key： RERZRGNVQWBFGE-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)COC1=CC=CC2=C1C=CN(CCOCC)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide: A Comprehensive Overview

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide (CAS No. 898412-09-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 898412-09-4, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Synthesis

The molecular structure of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide is composed of a central isoquinoline ring system substituted with an ethoxyethyl group and a methoxyethyl amide moiety. The isoquinoline ring is a key structural element that confers the compound with its pharmacological properties. The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as 5-hydroxyisoquinoline and ethylene glycol monoethyl ether. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of this compound, making it more accessible for further research and development.

Biological Activities

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide has been extensively studied for its potential biological activities. One of the most notable properties of this compound is its ability to modulate various signaling pathways involved in inflammation and pain. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess analgesic properties, making it a promising candidate for the treatment of chronic pain conditions.

Clinical Applications

The potential clinical applications of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Preliminary results from these trials have shown promising outcomes, with patients experiencing significant reductions in pain and inflammation. Furthermore, the compound's ability to cross the blood-brain barrier has led to investigations into its potential use in neurodegenerative disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide is multifaceted. It primarily targets key enzymes and receptors involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation. Additionally, it can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of immune responses.

Toxicology and Safety Profile

The safety profile of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure that any potential adverse effects are identified and managed effectively.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent research has shed light on new avenues for the development of compounds like 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide. One area of interest is the use of computational methods to predict and optimize the pharmacological properties of similar compounds. Machine learning algorithms have been employed to identify novel derivatives with enhanced potency and selectivity.

Conclusion

In conclusion, 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(2-methoxyethyl)acetamide (CAS No. 898412-09-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various inflammatory and neurodegenerative conditions.